N-(2-cyanophenyl)-2-(1-piperidinyl)acetamide

• IUPAC Name: N-(2-cyanophenyl)-2-piperidin-1-ylacetamide
• InChI: InChI=1S/C14H17N3O/c15-10-12-6-2-3-7-13(12)16-14(18)11-17-8-4-1-5-9-17/h2-3,6-7H,1,4-5,8-9,11H2,(H,16,18)
• InChI Key: FIVOWCMAMVREHC-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)CC(=O)NC2=CC=CC=C2C#N
• Molecular Formula: C14H17N3O
• Molecular Weight: 243.30 g/mol

Description

N-(2-cyanophenyl)-2-(1-piperidinyl)acetamide, commonly known as CPA, is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. CPA belongs to the class of N-phenylpiperidinylacetamides and has been extensively studied for its pharmacological properties.

Mechanism of Action

The exact mechanism of action of CPA is not fully understood. However, it is believed to act on the GABAergic system by enhancing the activity of GABA receptors. GABA is an inhibitory neurotransmitter that plays a crucial role in regulating neuronal excitability. By enhancing GABAergic activity, CPA may reduce neuronal excitability and prevent seizures. Additionally, CPA may have anxiolytic and analgesic effects by modulating the activity of the opioid and serotonin systems.
Biochemical and Physiological Effects
CPA has been shown to have a range of biochemical and physiological effects. In animal models, it has been shown to reduce seizure activity and increase pain threshold. Additionally, CPA has been shown to reduce anxiety and depressive-like behaviors in animal models. The compound has also been shown to improve cognitive function in animal models of Alzheimer's disease and Parkinson's disease.

Advantages and Limitations for Lab Experiments

One of the major advantages of using CPA in lab experiments is its high yield of synthesis. Additionally, the compound has been extensively studied, and its pharmacological properties are well understood. However, one limitation of using CPA in lab experiments is its potential toxicity. The compound has been shown to have hepatotoxic effects in animal models, and caution should be exercised when using CPA in lab experiments.

Future Directions

There are several future directions for research on CPA. One area of research is the development of new analogs of CPA with improved pharmacological properties. Additionally, more research is needed to fully understand the mechanism of action of CPA and its potential therapeutic applications. Finally, further studies are needed to assess the safety and toxicity of CPA in humans.
Conclusion
In conclusion, CPA is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. The compound has been extensively studied for its pharmacological properties and has been shown to exhibit anticonvulsant, anxiolytic, and analgesic properties in animal models. However, caution should be exercised when using CPA in lab experiments due to its potential toxicity. Further research is needed to fully understand the mechanism of action of CPA and its potential therapeutic applications.

Synthesis Methods

The synthesis of CPA involves the reaction of 2-cyanophenylacetic acid with piperidine in the presence of a dehydrating agent such as thionyl chloride. The resulting product is then purified through recrystallization to obtain pure CPA. The yield of the synthesis process is typically high, making it a cost-effective method for producing CPA.

Scientific Research Applications

CPA has been extensively studied for its potential therapeutic applications. It has been shown to exhibit anticonvulsant, anxiolytic, and analgesic properties in animal models. Additionally, CPA has been investigated for its potential use in the treatment of neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. The compound has also been studied for its potential as a treatment for depression and anxiety disorders.